Cas no 101952-83-4 (3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI))

3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI) structure
101952-83-4 structure
Product Name:3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI)
CAS No:101952-83-4
MF:C18H20N2O4
MW:328.362404823303
CID:152071
PubChem ID:59195
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI)
    • 6-(pyridine-3-carbonyloxy)hexyl pyridine-3-carboxylate
    • 1,6-bis-nicotinoyloxy-hexane
    • Hexamethylene nicotinate
    • NICOTINIC ACID,HEXAMETHYLENE ESTER
    • NICOTINIC ACID, HEXAMETHYLENE ESTER
    • 101952-83-4
    • DTXSID10144429
    • BRN 0298741
    • Inchi: 1S/C18H20N2O4/c21-17(15-7-5-9-19-13-15)23-11-3-1-2-4-12-24-18(22)16-8-6-10-20-14-16/h5-10,13-14H,1-4,11-12H2
    • InChI Key: OBKMIDVZRUPSJJ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC=CC=1)=O)CCCCCCOC(C1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 328.14200
  • Monoisotopic Mass: 328.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 78.38000
  • LogP: 3.05080

3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI) Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd